Cas no 96183-09-4 (Benzoic acid,2-[[ethoxy(ethylamino)phosphinyl]oxy]-, 1-methylethyl ester)

• Product Name: Benzoic acid,2-[[ethoxy(ethylamino)phosphinyl]oxy]-, 1-methylethyl ester
• CAS No: 96183-09-4
• MF: C₁₄H₂₂NO₅P
• MW: 315.301945209503
• CID: 813930
• PubChem ID: 180688
• Update Time: 2025-04-19

Benzoic acid,2-[[ethoxy(ethylamino)phosphinyl]oxy]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[ethoxy(ethylamino)phosphinyl]oxy]-, 1-methylethyl ester
• propan-2-yl 2-[ethoxy(ethylamino)phosphoryl]oxybenzoate
• Propan-2-yl 2-{[ethoxy(ethylamino)phosphoryl]oxy}benzoate
• Benzoic acid, 2-((ethoxy(ethylamino)phosphinyl)oxy)-, 1-methylethyl ester
• DTXSID10914624
• 96183-09-4
• Propan-2-yl 2-(ethoxy(ethylamino)phosphoryl)oxybenzoate

• Inchi： 1S/C14H22NO5P/c1-5-15-21(17,18-6-2)20-13-10-8-7-9-12(13)14(16)19-11(3)4/h7-11H,5-6H2,1-4H3,(H,15,17)
• InChI Key： HRHSBCVEADQOJS-UHFFFAOYSA-N
• SMILES： P(NCC)(=O)(OCC)OC1C=CC=CC=1C(=O)OC(C)C

Computed Properties

• Exact Mass: 315.124
• Monoisotopic Mass: 315.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 393.4°C at 760 mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.496
• PSA: 83.67000
• LogP: 3.77560